Correction: Ring-opening yields and auto-oxidation rates of the resulting peroxy radicals from OH-oxidation of α-pinene and β-pinene
Environmental Science: Atmospheres Pub Date: 2023-11-27 DOI: 10.1039/D3EA90045B
Abstract
Correction for ‘Ring-opening yields and auto-oxidation rates of the resulting peroxy radicals from OH-oxidation of α-pinene and β-pinene’ by Ben H. Lee et al., Environ. Sci.: Atmos., 2023, 3, 399–407, https://doi.org/10.1039/D2EA00133K.
Recommended Literature
- [1] A binuclear Zn(ii)–Zn(ii) complex from a 2-hydroxybenzohydrazide-derived Schiff base for selective detection of pyrophosphate†
- [2] N-Glycosylated Ganoderma lucidum immunomodulatory protein improved anti-inflammatory activity via inhibition of the p38 MAPK pathway†
- [3] Rapid casein quantification in milk powder with aggregation induced emission character of tetraphenylethene derivative†
- [4] Cu(i) catalysed cyclopropanation with enantiopure scorpionate type ligands derived from (+)-camphor or (−)-menthone†
- [5] A simple method to evaluate the biochemical compatibility of oil/surfactant mixtures for experiments in microdroplets†
- [6] Facile approach to the synthesis of 3D platinum nanoflowers and their electrochemical characteristics
- [7] Molecular characteristics of collagen extracted from the starry triggerfish skin and its potential in the development of biodegradable packaging film†
- [8] Sulfonated polyether ether ketone – sulfonated graphene oxide composite membranes for polymer electrolyte fuel cells
- [9] A closer look at the light-induced changes in the mechanical properties of azobenzene-containing polymers by statistical nanoindentation
- [10] Synthesis and investigation of sulfonated poly(p-phenylene)-based ionomers with precisely controlled ion exchange capacity for use as polymer electrolyte membranes†
Journal Name：Environmental Science: Atmospheres
Research Products
-
CAS no.: 177966-61-9
-
CAS no.: 121080-96-4
